![molecular formula C16H19N5O2S2 B2835957 N-cyclopentyl-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 898462-53-8](/img/structure/B2835957.png)
N-cyclopentyl-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-((5-(3-phenylureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a compound that has been synthesized and studied for its potential scientific research applications. This compound has shown promise in various fields of research due to its unique chemical structure and potential biochemical and physiological effects.
Scientific Research Applications
Anticancer Activities
A study on the synthesis and molecular modeling of imidazothiadiazole analogs, including derivatives similar to the target compound, revealed potent cytotoxic effects against breast cancer cell lines. These derivatives were synthesized via heterocyclization and evaluated using DFT calculations and docking studies, highlighting their potential as anticancer agents (Sraa Abu-Melha, 2021).
Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share a core structure with the target compound, demonstrated their effectiveness as glutaminase inhibitors, showing potential in attenuating the growth of human lymphoma B cells both in vitro and in a mouse xenograft model. This highlights the therapeutic potential of such derivatives in cancer treatment (K. Shukla et al., 2012).
Antimicrobial and Anti-inflammatory Properties
A study on the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, suitable for antimicrobial applications, demonstrated promising results. These compounds were synthesized via a versatile method involving N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, indicating their potential as antimicrobial agents (E. Darwish et al., 2014).
Novel substituted 2-amino-5-(1-(4-isobutylphenyl)ethyl)-1,3,4-thiadiazoles were designed, synthesized, and evaluated for their anti-inflammatory and analgesic properties. The study revealed significant in vitro anti-inflammatory activity, with some compounds showing activity comparable to ibuprofen, thus suggesting their potential as anti-inflammatory and analgesic agents (Anas M H Shkair et al., 2016).
Binding Characteristics and Mechanistic Insights
- The binding of a thiadiazole derivative to human serum albumin (HSA) was investigated, revealing insights into the pharmacokinetic mechanism of such drugs. This study utilized spectroscopy and computational approaches to understand the binding kinetics and structural changes induced in HSA, providing valuable information on the drug's behavior in biological systems (S. Karthikeyan et al., 2017).
properties
IUPAC Name |
N-cyclopentyl-2-[[5-(phenylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2S2/c22-13(17-11-8-4-5-9-11)10-24-16-21-20-15(25-16)19-14(23)18-12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2,(H,17,22)(H2,18,19,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCAORQQTHDFWME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.